Cas no 1251015-63-0 (Tert-butyl 3,9-Diazabicyclo[4.2.1]nonane-9-carboxylate)

• Product Name: Tert-butyl 3,9-Diazabicyclo[4.2.1]nonane-9-carboxylate
• CAS No: 1251015-63-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD18785763
• CID: 2119257
• PubChem ID: 50990947
• Update Time: 2025-04-21

Tert-butyl 3,9-Diazabicyclo[4.2.1]nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3,9-Diazabicyclo[4.2.1]nonane-9-carboxylate
• 9-Boc-3,9-diaza-bicyclo[4.2.1]nonane
• tert-butyl 4,9-diazabicyclo[4.2.1]nonane-9-carboxylate
• 9-Boc-3,9-diazabicyclo[4.2.1]nonane
• DTXSID00679174
• SY134736
• P12442
• SCHEMBL2300360
• PB11375
• Racemic-tert-butyl 3,9-diazabicyclo[4.2.1]nonane-9-carboxylate
• MFCD18785763
• CS-0057331
• DB-062354
• IDJDDPDWYRVJPF-UHFFFAOYSA-N
• SB32631
• 3,9-Diaza-bicyclo[4.2.1]nonane-9-carboxylic acid tert-butyl ester
• 1280719-49-4
• EN300-100953
• tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate
• 1251015-63-0
• Z1341563037
• 3,9-DIAZABICYCLO[4.2.1]NONANE-9-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• AKOS015950817
• DTXCID10629923
• 824-471-4
• tert-Butyl 3,9-diazabicyclo(4.2.1)nonane-9-carboxylate

• MDL： MFCD18785763
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-9-4-5-10(14)8-13-7-6-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： IDJDDPDWYRVJPF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CNCCC1CC2)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Tert-butyl 3,9-Diazabicyclo[4.2.1]nonane-9-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)